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Abstract

2-Amino benzamidoxime is a chemical compound with potential applications in medicinal
chemistry and drug development. This technical guide provides a comprehensive overview of
its discovery, history, and key chemical data. Due to the limited availability of direct
experimental data for 2-amino benzamidoxime, this guide leverages information on
structurally similar compounds to present plausible experimental protocols and
physicochemical properties. This document is intended to serve as a foundational resource for
researchers, highlighting both the known characteristics and the existing knowledge gaps to
encourage further investigation into this promising molecule.

Introduction

2-Amino benzamidoxime belongs to the class of amidoximes, which are characterized by the
RC(NOH)NH2 functional group. Amidoximes are recognized as versatile intermediates in the
synthesis of various heterocyclic compounds and are known to be potent nucleophiles. The
presence of both an amino group and a benzamidoxime moiety in 2-amino benzamidoxime
suggests its potential as a scaffold in the design of novel therapeutic agents. Its ability to
chelate metal ions and participate in bioorthogonal reactions further enhances its interest within
the scientific community.
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Discovery and History

The precise historical details regarding the initial discovery and first synthesis of 2-amino
benzamidoxime are not well-documented in publicly available literature. Often, compounds of
this nature are first synthesized as intermediates in broader synthetic campaigns or as part of
systematic explorations of chemical space. The development of synthetic methodologies for
amidoximes, in general, has been a focus of organic chemistry for many decades, with
significant advancements in their preparation from nitriles.

Physicochemical Properties

Quantitative data for 2-amino benzamidoxime is sparse. The following table summarizes
available computed and experimental data for the compound and its close analogs to provide a
comparative overview.

Property 2-Amino Benzamidoxime Benzamidoxime

Molecular Formula C7HsNs0 C7HsN20

Molecular Weight 151.17 g/mol 136.15 g/mol

CAS Number 16348-49-5 613-92-3

Appearance Crystalline solid Solid

Melting Point Not reported 79-81 °C

pKa Not reported Not reported

Solubility Soluble in DMSO and DMF Soluble in water, ethanol, and
ether

XLogP3 0.6 0.4

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-amino benzamidoxime
is not readily available, a general and plausible method involves the reaction of 2-
aminobenzonitrile with hydroxylamine. This method is widely used for the preparation of N-
hydroxyguanidines (amidoximes) from the corresponding nitriles.
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Proposed Synthesis of 2-Amino Benzamidoxime from 2-
Aminobenzonitrile

This protocol is based on general procedures for the synthesis of benzamidoximes.

Reaction:

Reaction Scheme

NH2OH-HCI, Base
Solvent, Heat

>| 2-Amino benzamidoxime

2-Aminobenzonitrile

Click to download full resolution via product page
Caption: Proposed synthesis of 2-Amino benzamidoxime.
Materials:
e 2-Aminobenzonitrile
e Hydroxylamine hydrochloride (NH20H-HCI)
e Asuitable base (e.g., sodium carbonate, sodium bicarbonate, or triethylamine)
e A suitable solvent (e.g., ethanol, methanol, or a mixture of ethanol and water)
« Distilled water
» Organic solvent for extraction (e.g., ethyl acetate)
e Drying agent (e.g., anhydrous sodium sulfate)
Equipment:

e Round-bottom flask
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» Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

e Rotary evaporator

o Standard laboratory glassware

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 2-aminobenzonitrile in the chosen solvent.

» Addition of Reagents: Add hydroxylamine hydrochloride and the base to the solution. The
base is crucial to neutralize the HCI released from hydroxylamine hydrochloride, thus
liberating the free hydroxylamine.

o Reaction: Heat the mixture to reflux and maintain the temperature for several hours. The
reaction progress can be monitored by Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. If a precipitate
forms, it can be collected by filtration. Otherwise, the solvent is removed under reduced
pressure using a rotary evaporator.

o Extraction: The residue is then taken up in water and extracted with an organic solvent like
ethyl acetate.

 Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, and the solvent is evaporated to yield the crude product.

o Recrystallization: The crude 2-amino benzamidoxime can be further purified by
recrystallization from a suitable solvent or solvent mixture (e.g., ethanol/water or ethyl
acetate/hexane).
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Potential Applications and Biological Activity

Currently, there is no specific biological activity data, such as IC50 or binding affinity values,
reported for 2-amino benzamidoxime in the public domain. However, the structural motifs
present in the molecule suggest potential areas for investigation.

e Enzyme Inhibition: The amidoxime group is a known zinc-binding group and has been
incorporated into inhibitors of metalloenzymes.

e Prodrugs: Amidoximes are often used as prodrugs of amidines, which can have improved
oral bioavailability.

» Bioorthogonal Chemistry: The reaction of 2-amino benzamidoxime with aldehydes to form
stable dihydroquinazoline-3-oxides is a rapid and efficient bioorthogonal reaction. This
reaction has potential applications in chemical biology for labeling and imaging.

The following diagram illustrates the logical relationship for the potential application of 2-amino
benzamidoxime in bioorthogonal chemistry.

2-Amino benzamidoxime Aldehyde-containing biomolecule

Reaction Reaction

Dihydroquinazoline-3-oxide adduct

pplication

Bioorthogonal Labeling / Imaging

Click to download full resolution via product page

Caption: Application of 2-Amino benzamidoxime in bioorthogonal chemistry.

Conclusion and Future Directions
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2-Amino benzamidoxime is a compound with intriguing structural features that suggest its
potential utility in medicinal chemistry and chemical biology. However, a significant lack of
empirical data on its synthesis, physicochemical properties, and biological activity is a major
barrier to its further development. This guide has aimed to consolidate the available information
and provide a framework for future research.

Future work should focus on:

» Developing and optimizing a reliable synthetic protocol for 2-amino benzamidoxime and
thoroughly characterizing the compound using modern analytical techniques (NMR, MS, IR,
and elemental analysis).

o Experimentally determining its key physicochemical properties, including its melting point,
pKa, and solubility in various solvents.

e Screening 2-amino benzamidoxime against a panel of biological targets, particularly
metalloenzymes, to explore its potential as an enzyme inhibitor.

o Further investigating its application in bioorthogonal chemistry, including the kinetics and
scope of its reaction with various aldehydes.

By addressing these knowledge gaps, the scientific community can unlock the full potential of
2-amino benzamidoxime and pave the way for its application in drug discovery and beyond.

 To cite this document: BenchChem. [2-Amino Benzamidoxime: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3034335#discovery-and-history-of-2-amino-
benzamidoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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